Cas no 1361563-86-1 (2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361563-86-1
• MF: C₁₃H₅Cl₄F₃
• MW: 359.986010313034
• CID: 4995654
• Update Time: 2025-05-21

2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl4F3/c14-9-4-3-8(11(16)12(9)17)7-2-1-6(5-10(7)15)13(18,19)20/h1-5H
• InChI Key： QRHQNXMDSVXJIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 7
• Topological Polar Surface Area: 0

Additional information on 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl

2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361563-86-1) is a highly specialized organic compound with a unique structure and a range of potential applications. This compound belongs to the family of biphenyl derivatives, which are widely studied for their diverse chemical properties and industrial relevance. The molecule consists of two phenyl rings connected by a single bond, with specific substituents that confer its distinctive characteristics.

The biphenyl core of this compound serves as the foundation for its structural integrity. The presence of chlorine atoms at positions 2, 3, and 4 on the first phenyl ring introduces significant electronic effects, influencing the compound's reactivity and stability. Additionally, the trifluoromethyl group attached to the second phenyl ring at position 4' further enhances the molecule's chemical complexity. This combination of substituents makes 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl a valuable compound in various chemical synthesis processes.

Recent studies have highlighted the potential of this compound in advanced materials science. Researchers have explored its role in the development of high-performance polymers and organic semiconductors. The unique electronic properties imparted by the chlorine and trifluoromethyl groups make it an ideal candidate for applications in optoelectronics and flexible electronics. Furthermore, its thermal stability has been a focal point in recent investigations, with findings suggesting that it can withstand high temperatures without significant degradation.

In terms of synthesis, 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl is typically obtained through a multi-step process involving chlorination and trifluoromethylation reactions. These steps require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that while it is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. Understanding its environmental fate is crucial for assessing its safety in industrial applications.

Moreover, the compound's interaction with biological systems has been explored in preliminary toxicity studies. Results indicate that it exhibits low acute toxicity in standard assays; however, long-term effects require further investigation. Regulatory agencies are increasingly emphasizing comprehensive toxicity assessments for such compounds to ensure their safe use in various industries.

From an industrial perspective, 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl holds promise in several sectors. Its use as an intermediate in pharmaceutical synthesis has been proposed due to its ability to facilitate complex molecular transformations. Additionally, its application in agrochemicals is being explored for its potential as a bioactive agent.

In conclusion, 2,3,4,2'-Tetrachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361563-86-1) is a versatile compound with a wealth of potential applications across multiple industries. Its unique structure endows it with properties that make it valuable for both academic research and industrial processes. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly significant role in modern chemistry.